1-((4-Chlorophenyl)thio)propan-2-amine

• Molecular Formula: C9H12ClNS
• Molecular Weight: 201.72 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfanylpropan-2-amine
• InChI: InChI=1S/C9H12ClNS/c1-7(11)6-12-9-4-2-8(10)3-5-9/h2-5,7H,6,11H2,1H3
• InChI Key: MKEHXNREBXQVOL-UHFFFAOYSA-N
• Canonical SMILES: CC(CSC1=CC=C(C=C1)Cl)N

Description

1-((4-Chlorophenyl)thio)propan-2-amine is a secondary amine derivative featuring a propan-2-amine backbone substituted with a 4-chlorophenylthio group (–S–C₆H₄–Cl) at the 1-position. This structural motif combines a thioether linkage with a para-chlorinated aromatic ring, distinguishing it from classical amphetamine derivatives. The para-chloro substituent may enhance receptor binding affinity due to its electron-withdrawing nature and steric effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-((4-Chlorophenyl)thio)propan-2-amine typically involves the following steps:

Formation of the Thioether Linkage: The initial step involves the reaction of 4-chlorothiophenol with an appropriate alkylating agent, such as 1-bromo-2-propanol, under basic conditions to form the thioether linkage.

Amination: The resulting thioether is then subjected to amination using ammonia or an amine source under suitable conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

1-((4-Chlorophenyl)thio)propan-2-amine can undergo various chemical reactions, including:

Oxidation: The thioether group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the chlorine atom or to modify the amine group.

Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as amines, thiols, or alkoxides.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Dechlorinated amines, modified amines.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

1-((4-Chlorophenyl)thio)propan-2-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-((4-Chlorophenyl)thio)propan-2-amine involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets would depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Selected Thioether and Phenylpropan-2-amine Derivatives

Compound Name	Substituent/Modification	Key Functional Groups	Pharmacological Activity	References
1-((4-Chlorophenyl)thio)propan-2-amine	Para-Cl, thioether linkage	–S–, –NH₂, –Cl	Not explicitly reported (inference: potential 5-HT2A receptor modulation)
1-((4-Fluorophenyl)thio)propan-2-amine	Para-F, thioether linkage	–S–, –NH₂, –F	Commercial availability; inferred similarity to chloro analog
1-((2-Bromophenyl)thio)propan-2-amine	Ortho-Br, thioether linkage	–S–, –NH₂, –Br	Synthesized (43% yield); structural analog for SAR studies
4-Chloroamphetamine	Para-Cl, direct phenyl attachment (no S)	–NH₂, –Cl	Controlled substance; serotonergic agonist/neurotoxin
DOT (1-(2,5-dimethoxy-4-(methylthio)phenyl)propan-2-amine)	2,5-dimethoxy, methylthio	–S–, –OCH₃, –NH₂	Biased 5-HT2A receptor agonist (β-arrestin recruitment)

Key Observations:

Ortho-bromo substitution () introduces steric hindrance, which may reduce receptor binding efficiency compared to para-substituted analogs.

Thioether vs. In DOX analogs (e.g., DOT), the combination of thioether and methoxy groups enhances β-arrestin bias at 5-HT2A receptors, suggesting the target compound may exhibit similar biased signaling .

Pharmacological Implications :

• 4-Chloroamphetamine, a structural analog without sulfur, is a potent serotonin releaser and neurotoxin, highlighting the critical role of substitution patterns in toxicity profiles .
• The commercial availability of the 4-fluoro thioether analog () suggests industrial interest in halogenated thioethers for research or therapeutic exploration.

Key Observations:

• Synthetic Accessibility : The ortho-bromo analog () demonstrates moderate yields (43%) via aziridine-thiol reactions, suggesting feasible scalability for para-substituted derivatives.
• Lipophilicity: The thioether group increases logP by ~0.3–0.7 compared to non-sulfur analogs (e.g., 4-chloroamphetamine), aligning with enhanced membrane permeability .

Biological Activity

1-((4-Chlorophenyl)thio)propan-2-amine, also known as 2-((4-Chlorophenyl)thio)propan-1-amine hydrochloride, is an organic compound with significant biological activity. This article explores its synthesis, biological properties, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Synthesis

This compound belongs to the class of thioether amines, characterized by a propanamine backbone and a 4-chlorophenylthio substituent. The presence of the chlorine atom enhances its lipophilicity, potentially influencing its biological activity and membrane permeability. The synthesis typically involves a nucleophilic substitution reaction between 4-chlorothiophenol and 1-chloropropan-2-amine, often facilitated by bases such as sodium hydroxide.

Antimicrobial Activity

Research indicates that 1-((4-Chlorophenyl)thio)propan-2-amine exhibits notable antimicrobial properties. In studies comparing its efficacy against various bacterial strains, it demonstrated moderate to strong activity against Salmonella typhi and Bacillus subtilis, with minimum inhibitory concentrations (MICs) ranging from 40 to 50 µg/mL . These findings suggest potential applications in treating bacterial infections.

Bacterial Strain	MIC (µg/mL)
Salmonella typhi	40 - 50
Bacillus subtilis	Moderate

Anticancer Properties

The compound has also been investigated for its anticancer effects. Studies have shown that it can inhibit specific cancer cell lines, with IC50 values ranging from 3 to 14 µM against pancreatic, prostate, and breast cancer cells . The mechanism appears to involve modulation of signaling pathways critical for tumor growth and angiogenesis.

Cancer Cell Line	IC50 (µM)
Pancreatic	3 - 14
Prostate	3 - 14
Breast	3 - 14

Enzyme Inhibition

1-((4-Chlorophenyl)thio)propan-2-amine has been shown to inhibit enzymes such as acetylcholinesterase (AChE), which is crucial for neurotransmission. This inhibition suggests potential applications in neurodegenerative diseases where AChE activity is dysregulated .

Case Studies

Several case studies have highlighted the biological activities of compounds structurally similar to 1-((4-Chlorophenyl)thio)propan-2-amine. For instance:

• Antibacterial Screening : A study evaluated various thioether derivatives, including similar compounds, showing that modifications in the phenyl group could enhance antibacterial activity against resistant strains .
• Anticancer Efficacy : Research on thiourea derivatives demonstrated significant anticancer properties, with some derivatives exhibiting IC50 values lower than those of established chemotherapeutics .

The biological effects of 1-((4-Chlorophenyl)thio)propan-2-amine are primarily attributed to its ability to bind specific enzymes or receptors. This interaction can lead to modulation of metabolic pathways and cellular signaling, crucial for therapeutic interventions in various diseases .